4-(2-Fluoro-3-trifluoromethylphenyl)picolinic acid, 95%
Overview
Description
4-(2-Fluoro-3-trifluoromethylphenyl)picolinic acid, commonly referred to as FTPA, is a synthetic organic compound with a variety of applications in scientific research. It is a versatile compound that can be used in a variety of applications including biochemical and physiological studies, and is commonly used in laboratory experiments. FTPA is a white crystalline solid with a molecular weight of 354.30 g/mol and a melting point of 100-105°C.
Mechanism of Action
FTPA acts as an inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. By inhibiting the enzyme, FTPA increases the amount of acetylcholine in the brain, which can improve cognitive function and memory.
Biochemical and Physiological Effects
FTPA has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to improve cognitive function, memory, and learning. It has also been shown to reduce anxiety and depression-like behaviors in rodents. Additionally, FTPA has been shown to reduce inflammation and oxidative stress in cells.
Advantages and Limitations for Lab Experiments
FTPA is a versatile compound that can be used in a variety of laboratory experiments. It is relatively stable and has a low toxicity, making it a safe compound to use in experiments. However, it is important to note that FTPA is a relatively expensive compound, and it can be difficult to obtain in large quantities.
Future Directions
FTPA has a variety of potential applications in scientific research and drug development. It could be used to develop new inhibitors of acetylcholinesterase, as well as new treatments for Alzheimer’s disease. Additionally, it could be used to develop new compounds for the treatment of other neurological disorders such as Parkinson’s disease. Furthermore, FTPA could be used to develop new compounds for the treatment of inflammation and oxidative stress. Finally, FTPA could be used to develop new compounds for the treatment of cancer.
Synthesis Methods
FTPA can be synthesized in a two-step process. The first step involves the reaction of 2-fluoro-3-trifluoromethyl phenol with acetic anhydride, followed by the reaction of the resulting intermediate with pyridine. The resulting product is FTPA.
Scientific Research Applications
FTPA has a variety of applications in scientific research, including biochemical and physiological studies. It has been used as an inhibitor of the enzyme acetylcholinesterase, and as a reactant in the synthesis of other compounds. It has also been used in the synthesis of peptide inhibitors of the enzyme phosphatidylinositol-3-kinase. FTPA has also been used in the synthesis of compounds for the treatment of Alzheimer’s disease.
properties
IUPAC Name |
4-[2-fluoro-3-(trifluoromethyl)phenyl]pyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7F4NO2/c14-11-8(2-1-3-9(11)13(15,16)17)7-4-5-18-10(6-7)12(19)20/h1-6H,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BVTHSOJKIWBBMQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)C(F)(F)F)F)C2=CC(=NC=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7F4NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
